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Introduction

FR295389 is a novel dihydroimidazopyrazolium cephalosporin antibiotic with a unique
mechanism of action against challenging multi-drug resistant Gram-negative bacteria. Notably,
it demonstrates significant activity against strains producing IMP-type metallo-3-lactamases
(MBLs), which are a growing clinical concern due to their ability to hydrolyze most (3-lactam
antibiotics, including carbapenems. This document provides detailed application notes and
experimental protocols for the use of FR295389 in a microbiology laboratory setting.

Mechanism of Action

FR295389 possesses a catechol group, which facilitates its entry into Gram-negative bacteria
through a "Trojan horse" mechanism. The catechol moiety chelates ferric iron (Fe3*), allowing
the compound to be actively transported across the outer membrane via the bacterium's own
iron uptake systems. Once in the periplasmic space, FR295389 acts as a typical cephalosporin
by inhibiting penicillin-binding proteins (PBPs), which are essential enzymes for bacterial cell
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wall synthesis. This disruption of peptidoglycan synthesis ultimately leads to cell lysis and
bacterial death.

A key characteristic of FR295389 is its stability against hydrolysis by IMP-type metallo-[3-
lactamases. Kinetic studies have indicated that FR295389 is a poor substrate for these
enzymes, allowing it to maintain its antibacterial activity in the presence of MBL-producing
bacteria.

Click to download full resolution via product page
Caption: Mechanism of action of FR295389.

Antibacterial Spectrum and Activity

FR295389 exhibits potent antibacterial activity primarily against Gram-negative bacteria,
including multidrug-resistant strains. Its efficacy against IMP-type metallo-3-lactamase-
producing Pseudomonas aeruginosa is a significant feature.

Quantitative Data: In Vitro Activity of FR295389

The following table summarizes the minimum inhibitory concentration (MIC) values of
FR295389 against clinical isolates of IMP-type MBL-producing Pseudomonas aeruginosa.
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Organism Number of Isolates  MICso (pg/mL) MICso (pg/mL)
IMP-type MBL-

roducin
P g 21 8.0 32
Pseudomonas
aeruginosa

Experimental Protocols
Preparation of FR295389 Stock Solutions

Note: As there is no publicly available Material Safety Data Sheet (MSDS) for FR295389, it is
recommended to handle the compound with care, using appropriate personal protective
equipment (PPE), including gloves, lab coat, and safety glasses. The following is a general
protocol for preparing stock solutions of cephalosporin antibiotics and should be adapted based
on the specific characteristics of FR295389 if provided by the supplier.

Materials:

 FR295389 powder

Sterile, nuclease-free water or a suitable organic solvent (e.g., DMSO), depending on
solubility

Sterile, conical centrifuge tubes or vials

Vortex mixer

Sterile filters (0.22 pm) and syringes

Procedure:

e Determine the desired concentration of the stock solution (e.g., 10 mg/mL or 200 mM).

» Aseptically weigh the required amount of FR295389 powder in a sterile microcentrifuge tube.

o Add a small volume of the appropriate sterile solvent to the tube.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b607548/docs?utm_src=pdf-body#fr295389-application-notes-and-protocols-for-microbiological-research
https://www.benchchem.com/product/b607548/docs?utm_src=pdf-body#fr295389-application-notes-and-protocols-for-microbiological-research
https://www.benchchem.com/product/b607548/docs?utm_src=pdf-body#fr295389-application-notes-and-protocols-for-microbiological-research
https://www.benchchem.com/product/b607548/docs?utm_src=pdf-body#fr295389-application-notes-and-protocols-for-microbiological-research
https://www.benchchem.com/product/b607548/docs?utm_src=pdf-body#fr295389-application-notes-and-protocols-for-microbiological-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Vortex thoroughly to dissolve the powder completely. Gentle warming may be required for
some compounds, but the stability of FR295389 to heat should be considered.

Once dissolved, add the solvent to reach the final desired volume.
Sterile-filter the stock solution using a 0.22 pum syringe filter into a sterile, labeled tube.
Prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. The stability of FR295389 in
solution should be determined empirically.

Antimicrobial Susceptibility Testing (AST) - Broth
Microdilution Method

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for
broth microdilution.

Materials:

FR295389 stock solution

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland turbidity
Multichannel pipette

Plate reader (optional) or visual inspection

Procedure:

e Prepare Serial Dilutions:

o Dispense 50 pL of CAMHB into wells 2-12 of a 96-well plate.
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o Add 100 pL of the appropriate working concentration of FR295389 (prepared from the
stock solution) to well 1.

o Perform a 2-fold serial dilution by transferring 50 pL from well 1 to well 2, mixing, and then
transferring 50 pL from well 2 to well 3, and so on, until well 11. Discard 50 pL from well
11. Well 12 will serve as the growth control (no antibiotic).

e Inoculum Preparation:

o Prepare a bacterial suspension equivalent to a 0.5 McFarland standard in sterile saline or
broth.

o Dilute the suspension to achieve a final inoculum concentration of approximately 5 x 10°
CFU/mL in the wells.

e Inoculation:

o Inoculate each well with the standardized bacterial suspension.
 Incubation:

o Incubate the plates at 35 * 2°C for 16-20 hours in ambient air.
e Reading Results:

o The Minimum Inhibitory Concentration (MIC) is the lowest concentration of FR295389 that
completely inhibits visible growth of the organism. This can be determined by visual
inspection or by using a plate reader.
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Caption: General workflow for Antimicrobial Susceptibility Testing.

Safety and Handling

o General Precautions: As with any chemical compound, handle FR295389 in a well-ventilated

area. Avoid inhalation of dust and contact with skin and eyes.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, gloves,

and safety glasses.
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o Storage: Store FR295389 powder in a cool, dry, and dark place. Stock solutions should be
stored frozen as described in the protocol.

» Disposal: Dispose of waste materials containing FR295389 according to local, state, and
federal regulations for chemical waste.

Conclusion

FR295389 represents a promising new cephalosporin with a valuable activity profile against
multidrug-resistant Gram-negative pathogens, particularly those producing IMP-type metallo-[3-
lactamases. The provided protocols offer a foundation for researchers to investigate its
antibacterial properties further. It is essential to adhere to standard microbiological practices
and safety precautions when working with this compound.

 To cite this document: BenchChem. [FR295389: Application Notes and Protocols for
Microbiological Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607548/docs#fr295389-application-notes-and-
protocols-for-microbiological-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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